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Compound of Interest

Compound Name: 8-Aminoxanthine

Cat. No.: B1206093

An In-depth Technical Guide to 8-Aminoxanthine: Chemical Structure and Stereochemistry

Introduction

8-Aminoxanthine is a purine derivative that belongs to the xanthine family of compounds.
Xanthines and their derivatives are of significant interest to researchers, scientists, and drug
development professionals due to their diverse biological activities. This technical guide
provides a comprehensive overview of the chemical structure, stereochemistry,
physicochemical properties, and relevant experimental protocols for 8-aminoxanthine.

Chemical Structure and Identifiers

8-Aminoxanthine is a heterocyclic organic compound with a purine backbone. It is
characterized by an amino group substituted at the 8-position of the xanthine core. The
systematic and standardized identifiers for 8-aminoxanthine are summarized in the table
below.
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Identifier Value

IUPAC Name 8-amino-3,7-dihydropurine-2,6-dione[1]

Molecular Formula C5H5N502[1][2]

CAS Number 5461-03-0[1]

SMILES C12C(=NC(=N1)N)NC(=O)NC2=0[1][2]

InChi INChI=1S/C5H5N502/c6-4-7-1-2(8-4)9-5(12)10-

3(1)11/h1H,(H4,6,7,8,9,10,11,12)[1][2]

InChlKey PMFRALVQKDUCKL-UHFFFAOYSA-N[1][2]

Synonyms 8-amino-2,6-dihydroxypurine, NSC-23588[1][3]
Stereochemistry

The core structure of 8-aminoxanthine is achiral, meaning it does not have a stereocenter and
therefore does not exist as enantiomers. A molecule is chiral if it is non-superimposable on its
mirror image, a property that typically arises from a carbon atom bonded to four different
substituents. In the case of 8-aminoxanthine, no such asymmetric carbon atom is present in
its purine ring system. Therefore, the molecule is achiral and does not exhibit optical activity.
While some databases may label it as racemic, this is likely an error or refers to a specific
derivative, as the parent compound has no defined stereocenters.[2]

Physicochemical Properties

The physicochemical properties of 8-aminoxanthine are crucial for understanding its behavior
in biological systems and for its application in drug development. The key computed properties
are summarized in the following table.
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Property Value

Molecular Weight 167.13 g/mol [1][2]
Exact Mass 167.04432442 Da[1][3]
XLogP3 -1.9[1]

Hydrogen Bond Donor Count 4[3]

Hydrogen Bond Acceptor Count 4[3]

Topological Polar Surface Area 113 A?[3]

Heavy Atom Count 12[3]

Complexity 242[3]
Covalently-Bonded Unit Count 1[3]

Experimental Protocols
Synthesis of 8-Substituted Xanthines

The synthesis of 8-substituted xanthines, including 8-aminoxanthine, often starts from 5,6-
diaminouracil derivatives. A general synthetic approach involves the following steps:

o Amide Formation: 5,6-diamino-1,3-dialkyluracil is reacted with a suitable carboxylic acid in
the presence of a coupling agent like N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide
hydrochloride (EDC.HCI) to form an intermediate amide.[4][5]

¢ Ring Closure (Cyclization): The resulting amide intermediate is then cyclized to form the
xanthine ring system. This is typically achieved by heating the intermediate with an aqueous
solution of a base, such as sodium hydroxide (NaOH).[4][6]

» Functional Group Interconversion: To obtain 8-aminoxanthine, a precursor with a suitable
leaving group at the 8-position, such as 8-bromoxanthine, can be reacted with an amino
source. For instance, boiling 8-bromoxanthine derivatives with primary amines can lead to
the formation of the corresponding 8-amino-substituted xanthines.[7]

A generalized workflow for the synthesis of 8-substituted xanthines is depicted below.
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Generalized Synthesis of 8-Substituted Xanthines

5,6-Diaminouracil Derivative Carboxylic Acid EDC.HCI

i i oo 5

Amide Intermediate

|
|
ing Closure |
|
|

8-Substituted Xanthine

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 8-substituted xanthines.

Analytical Methods

Several analytical techniques are available for the characterization and quantification of
xanthine derivatives in various matrices, including pharmaceutical formulations and biological
fluids.[8][9]

e High-Performance Liquid Chromatography (HPLC): This is a widely used method for the
separation and quantification of xanthine derivatives.[8] A typical HPLC method would

involve:
o Stationary Phase: A C18 reversed-phase column.

o Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium acetate) and an organic

solvent (e.g., methanol).[8]

o Detection: UV-Vis spectrophotometry at a wavelength where the analyte shows maximum

absorbance.
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e Thin-Layer Chromatography (TLC): TLC is a simpler chromatographic technique that can be
used for the qualitative analysis and purity assessment of 8-aminoxanthine.[9]

e Mass Spectrometry (MS): When coupled with a separation technique like liquid
chromatography (LC-MS), mass spectrometry provides high sensitivity and specificity for the
identification and quantification of the compound.[8]

Metabolic Pathways

In vivo, 8-aminoxanthine can be synthesized from the naturally occurring molecule 8-
nitroguanosine through two distinct biochemical pathways.[10] These pathways have been
explored in rats and involve several enzymatic steps.

The two proposed biosynthetic pathways for 8-aminoxanthine are:

o Pathway 1: 8-nitroguanosine is first converted to 8-aminoguanosine, which is then
metabolized to 8-aminoguanine (a tautomer of 8-aminoxanthine).[10]

o Pathway 2: 8-nitroguanosine is converted to 8-nitroguanine by the action of purine
nucleoside phosphorylase (PNPase). 8-nitroguanine is subsequently reduced to 8-
aminoguanine.[10]

The following diagram illustrates these two metabolic routes leading to the formation of 8-
aminoxanthine.
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Biosynthetic Pathways of 8-Aminoxanthine
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Caption: Metabolic pathways for the biosynthesis of 8-aminoxanthine.

Conclusion

8-Aminoxanthine is an achiral purine derivative with well-defined chemical and physical
properties. Its synthesis can be achieved through established methods for 8-substituted
xanthines, and its analysis is amenable to standard chromatographic techniques. The
elucidation of its biosynthetic pathways from 8-nitroguanosine provides valuable insights into its
endogenous formation. This technical guide serves as a foundational resource for researchers
and scientists working with 8-aminoxanthine and other xanthine derivatives in the context of
drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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